Cas no 2229212-62-6 (tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate)
tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate
- tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate
- 2229212-62-6
- EN300-1872730
-
- Inchi: 1S/C13H20FN3O2/c1-13(2,3)19-12(18)17-8-10(15)6-11-5-4-9(14)7-16-11/h4-5,7,10H,6,8,15H2,1-3H3,(H,17,18)
- InChI Key: JHGSXPWGCAGVCQ-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=C1)CC(CNC(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 269.15395505g/mol
- Monoisotopic Mass: 269.15395505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 77.2Ų
tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1872730-0.05g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 0.05g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1872730-0.1g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 0.1g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1872730-0.25g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 0.25g |
$1513.0 | 2023-09-18 | ||
| Enamine | EN300-1872730-0.5g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 0.5g |
$1577.0 | 2023-09-18 | ||
| Enamine | EN300-1872730-1.0g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 1g |
$1643.0 | 2023-06-01 | ||
| Enamine | EN300-1872730-2.5g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 2.5g |
$3220.0 | 2023-09-18 | ||
| Enamine | EN300-1872730-5.0g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 5g |
$4764.0 | 2023-06-01 | ||
| Enamine | EN300-1872730-10.0g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 10g |
$7065.0 | 2023-06-01 | ||
| Enamine | EN300-1872730-1g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 1g |
$1643.0 | 2023-09-18 | ||
| Enamine | EN300-1872730-5g |
tert-butyl N-[2-amino-3-(5-fluoropyridin-2-yl)propyl]carbamate |
2229212-62-6 | 5g |
$4764.0 | 2023-09-18 |
tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate
Research Brief on tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate (CAS: 2229212-62-6)
The compound tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate (CAS: 2229212-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluoropyridine moiety and carbamate-protected amine group, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.
One of the primary research focuses involving this compound has been its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate make it a versatile building block for designing selective inhibitors. Recent publications highlight its use in the development of compounds targeting JAK and BTK kinases, which are implicated in autoimmune disorders and hematological malignancies.
In addition to its applications in kinase inhibitor development, this compound has also been investigated for its utility in peptide and protein modification. The carbamate protecting group offers stability under various reaction conditions, making it suitable for solid-phase peptide synthesis (SPPS). Researchers have successfully incorporated this intermediate into peptide sequences to enhance their pharmacokinetic properties, such as metabolic stability and membrane permeability.
Recent synthetic methodologies have focused on optimizing the production of tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate to improve yield and purity. Advances in catalytic fluorination and carbamate formation have been particularly noteworthy. For instance, a 2023 study demonstrated a highly efficient palladium-catalyzed coupling reaction to introduce the fluoropyridine moiety, achieving yields exceeding 85%. Such innovations are critical for scaling up production for preclinical and clinical studies.
Pharmacological evaluations of derivatives derived from this compound have shown promising results. In vitro studies have demonstrated potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. Furthermore, preliminary in vivo studies in murine models have indicated favorable bioavailability and low toxicity profiles, suggesting potential for further development into therapeutic agents.
Despite these advancements, challenges remain in the clinical translation of compounds derived from tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate. Issues such as off-target effects and metabolic stability in human systems require further investigation. Ongoing research aims to address these limitations through structural optimization and advanced formulation strategies.
In conclusion, tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate (CAS: 2229212-62-6) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Its role in the synthesis of kinase inhibitors and modified peptides underscores its importance in the development of next-generation therapeutics. Continued research and technological advancements are expected to further unlock its potential in addressing unmet medical needs.
2229212-62-6 (tert-butyl N-2-amino-3-(5-fluoropyridin-2-yl)propylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)